N-(4-bromophenyl)-2-(4-cyano-2-ethoxyphenoxy)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(4-cyano-2-ethoxyphenoxy)acetamide
• InChI: InChI=1S/C17H15BrN2O3/c1-2-22-16-9-12(10-19)3-8-15(16)23-11-17(21)20-14-6-4-13(18)5-7-14/h3-9H,2,11H2,1H3,(H,20,21)
• InChI Key: ZXZYJBRWBYRYMG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C#N)OCC(=O)NC2=CC=C(C=C2)Br
• Molecular Formula: C17H15BrN2O3
• Molecular Weight: 375.2 g/mol

Description

N-(4-bromophenyl)-2-(4-cyano-2-ethoxyphenoxy)acetamide: is an organic compound that belongs to the class of acetamides It is characterized by the presence of a bromophenyl group, a cyano group, and an ethoxyphenoxy group attached to an acetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-bromophenyl)-2-(4-cyano-2-ethoxyphenoxy)acetamide typically involves the following steps:

Starting Materials: The synthesis begins with 4-bromoaniline, 4-cyano-2-ethoxyphenol, and chloroacetyl chloride.

Formation of Intermediate: 4-bromoaniline reacts with chloroacetyl chloride in the presence of a base such as triethylamine to form N-(4-bromophenyl)-2-chloroacetamide.

Nucleophilic Substitution: The intermediate N-(4-bromophenyl)-2-chloroacetamide undergoes nucleophilic substitution with 4-cyano-2-ethoxyphenol in the presence of a base such as potassium carbonate to yield this compound.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated systems, and stringent quality control measures to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-(4-bromophenyl)-2-(4-cyano-2-ethoxyphenoxy)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom in the bromophenyl group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of corresponding amines or alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-(4-bromophenyl)-2-(4-cyano-2-ethoxyphenoxy)acetamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-2-(4-cyano-2-ethoxyphenoxy)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorophenyl)-2-(4-cyano-2-ethoxyphenoxy)acetamide
• N-(4-fluorophenyl)-2-(4-cyano-2-ethoxyphenoxy)acetamide
• N-(4-methylphenyl)-2-(4-cyano-2-ethoxyphenoxy)acetamide

Uniqueness

N-(4-bromophenyl)-2-(4-cyano-2-ethoxyphenoxy)acetamide is unique due to the presence of the bromine atom in the bromophenyl group, which can influence its reactivity and biological activity. This compound may exhibit different chemical and biological properties compared to its analogs with other substituents, making it a valuable compound for research and development.